molecular formula C21H20OS B8542264 3,5-Bis[(2-methylphenyl)methylidene]thian-4-one CAS No. 61448-85-9

3,5-Bis[(2-methylphenyl)methylidene]thian-4-one

Cat. No.: B8542264
CAS No.: 61448-85-9
M. Wt: 320.4 g/mol
InChI Key: SUBKLZGWARKOBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-Bis[(2-methylphenyl)methylidene]thian-4-one is a useful research compound. Its molecular formula is C21H20OS and its molecular weight is 320.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

61448-85-9

Molecular Formula

C21H20OS

Molecular Weight

320.4 g/mol

IUPAC Name

3,5-bis[(2-methylphenyl)methylidene]thian-4-one

InChI

InChI=1S/C21H20OS/c1-15-7-3-5-9-17(15)11-19-13-23-14-20(21(19)22)12-18-10-6-4-8-16(18)2/h3-12H,13-14H2,1-2H3

InChI Key

SUBKLZGWARKOBF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1C=C2CSCC(=CC3=CC=CC=C3C)C2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tetrahydro-4H-thiopyran-4-one (9.3 g, 0.08 mole) and o-tolualdehyde (25 g, 0.20 mole) are dissolved in 60 ml of ethanol and treated with concentrated hydrochloric acid (6 ml). After heating at reflux temperature for 4 hours, the mixture is cooled and product is collected by filtration. The combined filtrate and washings (ethanol) are concentrated to the original volume and additional concentrated hydrochloric acid (4 ml) is added and the mixture is refluxed for 4 hours. This procedure is repeated 3 times. The combined crude material (23 g) is recrystallized from chloroform/ethanol/H2O to give 22.5 g (88%) of product, m.p. 123°-125°.
Quantity
9.3 g
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step Two
Yield
88%

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